Cas no 49819-79-6 (1H-Benzimidazole,1,2-dimethyl-5-nitro-)

• Product Name: 1H-Benzimidazole,1,2-dimethyl-5-nitro-
• CAS No: 49819-79-6
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 325670
• PubChem ID: 2824861
• Update Time: 2025-04-19

1H-Benzimidazole,1,2-dimethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,1,2-dimethyl-5-nitro-
• 1H-Benzimidazole,1,2-dimethyl-5-nitro-(9CI)
• Oprea1_566352
• 1,2-dimethyl-5-nitrobenzimidazole
• SCHEMBL588563
• AKOS005421882
• 49819-79-6
• 1,2-dimethyl-5-nitro-1H-benzo[d]imidazole
• 1,2-dimethyl-5-nitro-1H-benzimidazole

• Inchi： 1S/C9H9N3O2/c1-6-10-8-5-7(12(13)14)3-4-9(8)11(6)2/h3-5H,1-2H3
• InChI Key： CRRGPIBVQLNTRN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)N=C(C)N2C)=O

Computed Properties

• Exact Mass: 191.06957
• Monoisotopic Mass: 191.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 60.96